Remarkable thermoelectric efficiency of cubic antiperovskites Rb3X(Se & Te)I with strong anharmonicity†
Journal of Materials Chemistry A Pub Date: 2023-10-16 DOI: 10.1039/D3TA04338J
Abstract
This study reported a novel class of antiperovskites Rb3X(Se & Te)I, which have strong lattice anharmonicity. Within this type of antiperovskite, we have achieved the separation of phonon and electron transport at the atomic level, allowing it to simultaneously meet low thermal conductivity and high electrical conductivity requirements. At room temperature, considering the quartic anharmonicity correction to phonon frequencies, the lattice thermal conductivities of Rb3SeI and Rb3TeI are only 0.44 W m−1 K−1 and 0.16 W m−1 K−1, making them excellent thermal insulating materials. At the same time, the nearly flat band and high degeneracy characteristics of the valence band maximum contribute to a high power factor in Rb3X(Se & Te)I. At 800 K, the figure of merit ZT values of p-type doped Rb3SeI and Rb3TeI can reach 1.91 and 3.07, far exceeding those of traditional thermoelectric (TE) materials. These results not only reveal that Rb3X(Se & Te)I is a class of high-performance TE materials but also provide new insights for the search and design of high-performance TE materials.
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Journal Name：Journal of Materials Chemistry A
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